2-[(2-chloro-6-fluorophenyl)acetyl]-N-(3-fluorophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[2-(2-chloro-6-fluorophenyl)acetyl]amino]-3-(3-fluorophenyl)thiourea
• InChI: InChI=1S/C15H12ClF2N3OS/c16-12-5-2-6-13(18)11(12)8-14(22)20-21-15(23)19-10-4-1-3-9(17)7-10/h1-7H,8H2,(H,20,22)(H2,19,21,23)
• InChI Key: VTIHNAQASDBSPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=S)NNC(=O)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H12ClF2N3OS
• Molecular Weight: 355.8 g/mol

Description

2-[(2-chloro-6-fluorophenyl)acetyl]-N-(3-fluorophenyl)hydrazinecarbothioamide is a chemical compound with potential applications in scientific research. This compound is also known as CF3DHC, and it has been synthesized using various methods. The purpose of

Mechanism of Action

The mechanism of action of CF3DHC is not fully understood. However, studies suggest that it may act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of inflammatory mediators. CF3DHC may also act by modulating the activity of various signaling pathways and enzymes involved in cancer cell proliferation and survival.
Biochemical and Physiological Effects
CF3DHC has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. CF3DHC has also been found to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines. In addition, it has been found to exhibit antitubercular and antifungal activities.

Advantages and Limitations for Lab Experiments

CF3DHC has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit various biological activities. However, its potential toxicity and limited solubility in aqueous solutions may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on CF3DHC. These include further studies on its mechanism of action, optimization of its synthesis method, and evaluation of its potential therapeutic applications in various diseases. In addition, further studies on the toxicity and pharmacokinetics of CF3DHC are needed to determine its safety and efficacy in humans.

Scientific Research Applications

CF3DHC has potential applications in scientific research, particularly in the field of medicinal chemistry. Studies have shown that CF3DHC exhibits anti-inflammatory, analgesic, and antipyretic properties. It has also been found to have potential anticancer, antitubercular, and antifungal activities.